molecular formula C13H13N3O2 B4110266 3-[6-(dimethylamino)-4-pyrimidinyl]benzoic acid

3-[6-(dimethylamino)-4-pyrimidinyl]benzoic acid

Cat. No.: B4110266
M. Wt: 243.26 g/mol
InChI Key: AFHKDXHSGIPQIQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[6-(dimethylamino)-4-pyrimidinyl]benzoic acid (DMAPBA) is a chemical compound that has gained significant attention in the scientific research community due to its potential for various applications. DMAPBA is a pyrimidine derivative that belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs). It has been extensively studied for its pharmacological properties, including anti-inflammatory, analgesic, and antipyretic effects.

Mechanism of Action

The mechanism of action of 3-[6-(dimethylamino)-4-pyrimidinyl]benzoic acid involves the inhibition of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which play a role in inflammation, pain, and fever. By inhibiting COX enzymes, this compound reduces the production of prostaglandins, leading to a reduction in inflammation, pain, and fever.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. It has been shown to reduce inflammation and pain in models of arthritis and other inflammatory conditions. This compound has also been shown to reduce fever in animal models.

Advantages and Limitations for Lab Experiments

3-[6-(dimethylamino)-4-pyrimidinyl]benzoic acid is a useful tool for studying the role of prostaglandins in inflammation, pain, and fever. It has been extensively studied in animal models, and its effects have been well-characterized. However, this compound has some limitations in lab experiments. It is not suitable for use in human studies due to its potential toxicity. Additionally, this compound may have off-target effects that could complicate its use in lab experiments.

Future Directions

There are several future directions for research on 3-[6-(dimethylamino)-4-pyrimidinyl]benzoic acid. One area of interest is the development of more selective COX inhibitors that could be used for the treatment of inflammatory conditions. Another area of interest is the development of new drugs that target the prostaglandin pathway in novel ways. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and to determine its potential for use in human medicine.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific research community due to its potential for various applications. It has been extensively studied for its pharmacological properties, including anti-inflammatory, analgesic, and antipyretic effects. This compound has been shown to inhibit the production of prostaglandins, which are responsible for pain and inflammation. While this compound has some limitations in lab experiments, it is a useful tool for studying the role of prostaglandins in inflammation, pain, and fever. There are several future directions for research on this compound, including the development of more selective COX inhibitors and new drugs that target the prostaglandin pathway in novel ways.

Scientific Research Applications

3-[6-(dimethylamino)-4-pyrimidinyl]benzoic acid has been studied for its potential use as an anti-inflammatory and analgesic agent. It has been shown to inhibit the production of prostaglandins, which are responsible for pain and inflammation. This compound has also been studied for its antipyretic effects, which may be useful in treating fever.

Properties

IUPAC Name

3-[6-(dimethylamino)pyrimidin-4-yl]benzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H13N3O2/c1-16(2)12-7-11(14-8-15-12)9-4-3-5-10(6-9)13(17)18/h3-8H,1-2H3,(H,17,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AFHKDXHSGIPQIQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C1=NC=NC(=C1)C2=CC(=CC=C2)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H13N3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

243.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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